Cas no 1353994-12-3 ([(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-benzyl-methyl-amine)

• Product Name: [(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-benzyl-methyl-amine
• CAS No: 1353994-12-3
• MF: C₁₄H₂₃N₃
• MW: 233.352523088455
• CID: 2159782
• Update Time: 2025-08-04

[(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-benzyl-methyl-amine Chemical and Physical Properties

Names and Identifiers

• [(S)-1-(2-amino-ethyl)-pyrrolidin-3-yl]-benzyl-methyl-amine
• (S)-1-(2-Aminoethyl)-N-benzyl-N-methylpyrrolidin-3-amine
• AM95176
• [(S)-1-(2-aminoethyl)pyrrolidin-3-yl]benzylmethylamine
• [(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-benzyl-methyl-amine

• Inchi： 1S/C14H23N3/c1-16(11-13-5-3-2-4-6-13)14-7-9-17(12-14)10-8-15/h2-6,14H,7-12,15H2,1H3/t14-/m0/s1
• InChI Key： BXEJCZSUHCDQCG-AWEZNQCLSA-N
• SMILES： N1(CCN)CC[C@@H](C1)N(C)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 214
• Topological Polar Surface Area: 32.5

Additional information on [(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-benzyl-methyl-amine

[(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-benzyl-methyl-amine: A Comprehensive Overview

CAS No. 1353994-12-3, commonly referred to as [(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-benzyl-methyl-amine, is a complex organic compound with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural properties and promising pharmacological profiles. Recent advancements in synthetic chemistry and computational modeling have shed light on its synthesis, characterization, and potential applications.

The molecular structure of [(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-benzyl-methyl-amine is characterized by a pyrrolidine ring substituted with an aminoethyl group at position 1 and a benzylmethylamine moiety at position 3. The stereochemistry at the chiral center (S configuration) plays a crucial role in determining its physical and chemical properties. This configuration is pivotal in influencing the compound's solubility, stability, and interaction with biological systems.

Recent studies have focused on the synthesis of this compound, employing advanced methodologies such as asymmetric catalysis and enantioselective reactions. These techniques have enabled the efficient production of the S-enantiomer, which is critical for its intended applications. Researchers have also explored the use of green chemistry principles to minimize environmental impact during the synthesis process.

The pharmacological properties of CAS No. 1353994-12-3 have been extensively investigated. Preclinical studies suggest that this compound exhibits potent activity against various targets, including enzymes involved in neurodegenerative diseases and inflammatory pathways. Its ability to cross the blood-brain barrier makes it a promising candidate for central nervous system-related therapies.

In addition to its pharmacological applications, [(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-benzyl-methyl-amine has shown potential in materials science. Its unique structural features make it a candidate for developing advanced polymers and self-healing materials. Recent research has explored its role as a building block for supramolecular assemblies, demonstrating its versatility across multiple disciplines.

The environmental impact of this compound has also been a focus of recent studies. Researchers have evaluated its biodegradability and toxicity profiles, ensuring that its use aligns with sustainable practices. These findings underscore the importance of responsible chemical design in modern drug discovery and material development.

In conclusion, CAS No. 1353994-12-3, or [(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-benzyl-methyl-amine, represents a cutting-edge compound with diverse applications across chemistry, pharmacology, and materials science. Its intricate structure, coupled with advancements in synthetic methods and biological evaluations, positions it as a key player in future innovations.